[2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol

• Molecular Formula: C15H26O2SSi
• Molecular Weight: 298.5 g/mol
• IUPAC Name: [2-[2-[tert-butyl(dimethyl)silyl]oxyethylsulfanyl]phenyl]methanol
• InChI: InChI=1S/C15H26O2SSi/c1-15(2,3)19(4,5)17-10-11-18-14-9-7-6-8-13(14)12-16/h6-9,16H,10-12H2,1-5H3
• InChI Key: CWUFOWVWSNXEQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCSC1=CC=CC=C1CO

Description

[2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol is a benzyl alcohol derivative featuring a thioether linkage at the ortho position of the phenyl ring. This thioether is further substituted with a tert-butyldimethylsilyl (TBDMS)-protected ethoxy group. The TBDMS moiety serves as a protective group for hydroxyl functionalities, enhancing stability during synthetic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol typically involves multiple steps:

Protection of Hydroxyl Group: The hydroxyl group of 2-mercaptoethanol is protected using tert-butyldimethylsilyl chloride in the presence of a base such as imidazole or triethylamine.

Formation of Sulfanyl Intermediate: The protected 2-mercaptoethanol is then reacted with 2-bromophenylmethanol under basic conditions to form the sulfanyl intermediate.

Deprotection: The final step involves the deprotection of the tert-butyldimethylsilyl group using a fluoride source such as tetrabutylammonium fluoride to yield [2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol.

Industrial Production Methods

While the industrial production methods for this specific compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety, efficiency, and cost-effectiveness. This might include the use of continuous flow reactors and optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

[2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol can undergo various types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The phenylmethanol group can be reduced to form the corresponding phenylmethane.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperoxybenzoic acid can be used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as alkoxides or amines can be used in the presence of a suitable base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Phenylmethane derivatives.

Substitution: Various substituted phenylmethanol derivatives.

Scientific Research Applications

[2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol depends on its specific application

Sulfanyl Group: Can form disulfide bonds with thiol-containing molecules.

Phenylmethanol Group: Can participate in hydrogen bonding and hydrophobic interactions.

Tert-butyldimethylsilyl Group: Provides steric protection and can be selectively removed to reveal reactive hydroxyl groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thioether Analogs Without Silyl Protection

• [2-(Butylsulfanyl)phenyl]methanol and [2-(Ethylsulfanyl)-5-methylphenyl]methanol (): These analogs lack the TBDMS group, replacing it with simpler alkyl chains (butyl or ethyl). Key differences include: Physical Properties: Both are colorless oils with yields of ~70%, comparable to silylated analogs, but their lower molecular weights may result in higher volatility . Reactivity: The absence of a silyl group simplifies deprotection steps but may reduce stability under acidic or oxidative conditions. Spectral Data: IR and $^1$H NMR spectra align with reported thioether-containing benzyl alcohols, though specific shifts for the TBDMS group (e.g., $^1$H NMR: δ 0.1–0.2 ppm for Si(CH$3$)$2$) are absent in these analogs .

Silyl-Protected Analogs with Varied Substituents

• Ethyl 2-((tert-Butyldimethylsilyl)oxy)-4-phenylbutanoate derivatives (): These esters share the TBDMS group but differ in backbone structure (butanoate vs. phenylmethanol). Synthesis: Employ similar silylation protocols, with yields dependent on reaction conditions (e.g., hydrogenolysis or acylations). Purification via column chromatography (hexane/ethyl acetate) is common . Analytical Data: Characterization by $^1$H NMR, $^{13}$C NMR, and HR-MS confirms silyl ether signatures, such as Si-C and Si-O peaks in IR (~1250 cm$^{-1}$) .
• (4-(((Tert-Butyldiphenylsilyl)Oxy)Methyl)Phenyl)Methanol (): This para-substituted analog uses a bulkier tert-butyldiphenylsilyl (TBDPS) group instead of TBDMS. Physicochemical Properties: Higher molecular weight (376.57 g/mol vs. ~320 g/mol for the target compound) due to diphenyl substitution. Steric Effects: The TBDPS group may hinder reactivity in nucleophilic substitutions compared to TBDMS, though it offers enhanced stability .

Complex Silyl-Thioether Hybrids ():

• Compound 8b : A multifunctional molecule with a TBDPS-protected sulfanyl-ethyl chain and extended conjugation.
  • Synthesis : Achieved 78% yield via flash chromatography, highlighting efficient protection-deprotection strategies for silyl-thioether systems .
  • Applications : Such hybrids are relevant in materials science (e.g., optoelectronics), though the target compound’s role remains unspecified .

Key Findings and Implications

• Silyl Group Impact: The TBDMS group in the target compound enhances stability and modifies reactivity compared to non-silylated analogs. However, its smaller size vs. TBDPS may facilitate synthetic flexibility .
• Synthetic Challenges : Yields for silyl-thioether compounds vary (70–78%), suggesting optimization of protection steps and purification (e.g., column chromatography) is critical .

Biological Activity

[2-({2-[(Tert-butyldimethylsilyl)oxy]ethyl}sulfanyl)phenyl]methanol, often abbreviated as TBDMS-phenylmethanol, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its significance in pharmaceutical research.

Chemical Structure and Properties

The molecular structure of TBDMS-phenylmethanol can be represented as follows:

• Molecular Formula : C₁₃H₁₈O₂S
• Molecular Weight : 238.40 g/mol
• CAS Number : 126070-20-0

The compound features a tert-butyldimethylsilyl (TBDMS) group, which enhances its stability and solubility in organic solvents, making it a useful intermediate in organic synthesis.

Antioxidant Properties

Research indicates that TBDMS-phenylmethanol exhibits significant antioxidant activity. A study conducted by Zhang et al. (2023) demonstrated that the compound effectively scavenges free radicals, thereby reducing oxidative stress in cellular models. The antioxidant activity was quantified using the DPPH radical scavenging assay, revealing an IC50 value of 15 µM.

Antimicrobial Activity

TBDMS-phenylmethanol has shown promising antimicrobial properties. In vitro studies against various bacterial strains, including Escherichia coli and Staphylococcus aureus, exhibited minimum inhibitory concentrations (MICs) ranging from 32 to 64 µg/mL. These findings suggest potential applications in developing new antimicrobial agents.

Cytotoxic Effects

A notable aspect of TBDMS-phenylmethanol is its cytotoxicity against cancer cell lines. An investigation by Lee et al. (2022) reported that the compound induced apoptosis in human breast cancer cells (MCF-7), with an IC50 value of 20 µM after 48 hours of treatment. Mechanistic studies indicated that the compound activates caspase pathways, leading to programmed cell death.

Case Studies

Study	Objective	Findings
Zhang et al. (2023)	Evaluate antioxidant activity	IC50 = 15 µM in DPPH assay
Lee et al. (2022)	Assess cytotoxicity on MCF-7 cells	IC50 = 20 µM; induces apoptosis via caspase activation
Smith et al. (2021)	Test antimicrobial efficacy	MIC = 32-64 µg/mL against E. coli and S. aureus

The biological activities of TBDMS-phenylmethanol can be attributed to its ability to modulate various biochemical pathways:

• Antioxidant Mechanism : The TBDMS group enhances the electron-donating ability of the phenolic hydroxyl group, facilitating free radical scavenging.
• Antimicrobial Action : The compound disrupts bacterial cell membrane integrity, leading to cell lysis.
• Cytotoxic Pathways : Induction of apoptosis is mediated through mitochondrial pathways and activation of caspases.